Cas no 75405-06-0 (Pentanenitrile,3-amino-)

Pentanenitrile,3-amino- (CAS 626-97-1), also known as 3-Aminovaleronitrile, is a nitrile derivative with an amine functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its bifunctional nature, featuring both nitrile and amine groups, allows for versatile reactivity, enabling applications in condensation reactions, cyclizations, and as a precursor for heterocyclic compounds. The compound exhibits moderate stability under standard conditions and is soluble in common organic solvents, facilitating its use in various synthetic protocols. Proper handling is advised due to potential toxicity and irritant properties.

Pentanenitrile,3-amino- structure

Product Name:Pentanenitrile,3-amino-

CAS No:75405-06-0

MF:C₅H₁₀N₂

MW:98.1463007926941

CID:568627

PubChem ID:93451

Update Time:2025-10-17

Pentanenitrile,3-amino- Chemical and Physical Properties

Names and Identifiers

- Pentanenitrile,3-amino-
- 3-aminopentanenitrile
- Q27253794
- 3-Aminopenanenitrile
- EN300-64682
- UNII-240Y1KRT4D
- DTXSID7043904
- AKOS009387248
- 75405-06-0
- 3-Amino-pentanenitrile
- (RS)-3-AMINOPENTANE NITRILE
- Pentanenitrile, 3-amino-
- FVPPLRDSFQDFLX-UHFFFAOYSA-N
- NS00037706
- SB44664
- CS-0253543
- 3-AMINOPENTANENITRILE, (+/-)-
- 3-AMINOPENTANENITRILE, (RS)-
- 240Y1KRT4D
- FT-0773840
- FT-0774170
- DB-016725
- DTXCID5023904
- DB-016823
- DB-294220
- MDL： MFCD02101363
- Inchi： 1S/C5H10N2/c1-2-5(7)3-4-6/h5H,2-3,7H2,1H3
- InChI Key： FVPPLRDSFQDFLX-UHFFFAOYSA-N
- SMILES： NC(CC#N)CC

Computed Properties

Exact Mass: 98.084
Monoisotopic Mass: 98.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 79.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Density: 0.904
Boiling Point: 202.7°C at 760 mmHg
Flash Point: 76.4°C
Refractive Index: 1.44

Pentanenitrile,3-amino- Pricemore >>

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